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Compound of Interest

Compound Name: Maltose monohydrate-d14

Cat. No.: B12408518

Technical Support Center: Maltose
Monohydrate-d14

This technical support center provides guidance on the proper storage and handling of Maltose
monohydrate-d14 to ensure its integrity for research applications. Below you will find
frequently asked questions (FAQs) and troubleshooting guides to address common issues
encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Maltose monohydrate-d14?

For optimal stability, Maltose monohydrate-d14 should be stored under the following
conditions:

Storage Format Temperature Duration
Powder -20°C 3years
Powder 4°C 2 years
In Solvent -80°C 6 months
In Solvent -20°C 1 month
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Data compiled from multiple sources.

It is also recommended to store the compound in a dry place, away from heat and moisture.[1]
[2][3] The product is chemically stable under standard ambient conditions (room temperature)
for short periods, such as during shipping.[3][4]

Q2: What are the physical and chemical properties of Maltose monohydrate-d14?

Property Value

Molecular Formula C12H10D14012

Molecular Weight 374.4 g/mol

Appearance White to off-white solid powder
Purity =98%

Solubility Soluble in water and alcohol

This information is based on typical product data sheets.[4][5]
Q3: What are the general handling precautions for Maltose monohydrate-d14?

While Maltose monohydrate is generally not considered hazardous, it is important to follow
standard laboratory safety practices.[6] Use with adequate ventilation and avoid breathing dust
or vapor.[1] Avoid contact with skin, eyes, or clothing.[1] It is recommended to wash hands
thoroughly after handling.[1] For personal protection, safety glasses with side shields and
appropriate gloves should be worn.[7]

Q4: Is Maltose monohydrate-d14 sensitive to moisture?

Yes, like its non-deuterated counterpart, Maltose monohydrate-d14 is hygroscopic. It is
crucial to store it in a tightly closed container in a dry environment to prevent degradation and
maintain its isotopic purity.[3]

Troubleshooting Guides

Issue 1: Inconsistent or unexpected experimental results.
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This could be due to several factors related to the integrity of the Maltose monohydrate-d14.

Troubleshooting Workflow for Inconsistent Results
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Troubleshooting Inconsistent Results

Gnconsistent Experimental Results)

Verify Storage Conditions
(Temperature, Humidity)

/

Check for Potential Contamination
(Cross-contamination with non-labeled maltose)

'Yes, but issue persists

Assess Isotopic Purity
(Mass Spectrometry Analysis)

\

Evaluate Experimental Protocol
(Solvent purity, pH, temperature)

No
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In-vitro Cell Labeling with Maltose-d14

Preparation Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper storage and handling to ensure Maltose
monohydrate-d14 integrity.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408518#proper-storage-and-handling-to-ensure-
maltose-monohydrate-d14-integrity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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